Cas no 51581-40-9 (3-Pyridyl Diethylcarbamate)

• Product Name: 3-Pyridyl Diethylcarbamate
• CAS No: 51581-40-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD03788469
• CID: 366048
• PubChem ID: 1512662
• Update Time: 2025-07-17

3-Pyridyl Diethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N,N-diethyl-, 3-pyridinyl ester
• 3-Pyridyl Diethylcarbamate
• 3-Pyridyl Diethylcar
• NICOTINURIC ACID-D4
• pyridin-3-yl N,N-diethylcarbamate
• AKOS006346229
• MFCD03788469
• 3-Pyridinyl N,N-diethylcarbamate
• Carbamic acid,N,N-diethyl-,3-pyridinyl ester
• SCHEMBL4670462
• DTXSID10363759
• Pyridin-3-yl Diethylcarbamate
• FT-0674211
• 51581-40-9
• CDZWVGRGLGHQIQ-UHFFFAOYSA-N

• MDL： MFCD03788469
• Inchi： 1S/C10H14N2O2/c1-3-12(4-2)10(13)14-9-6-5-7-11-8-9/h5-8H,3-4H2,1-2H3
• InChI Key： CDZWVGRGLGHQIQ-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C(N(CC)CC)=O

Computed Properties

• Exact Mass: 194.10600
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.43000
• LogP: 1.92220

Additional information on 3-Pyridyl Diethylcarbamate

3-Pyridyl Diethylcarbamate (CAS No. 51581-40-9): An Overview of Its Structure, Properties, and Applications

3-Pyridyl Diethylcarbamate (CAS No. 51581-40-9) is a versatile compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, also known as Diethyl (3-pyridyl)carbamate, is characterized by its unique chemical structure and properties, which make it an essential building block in various synthetic pathways.

The molecular formula of 3-Pyridyl Diethylcarbamate is C₉H₁₂N₂O₂, and its molecular weight is 180.20 g/mol. The compound consists of a pyridine ring attached to a diethylcarbamate moiety, which imparts specific chemical and physical properties. The pyridine ring is a six-membered aromatic ring containing one nitrogen atom, while the diethylcarbamate group is a functional group that can participate in various chemical reactions.

3-Pyridyl Diethylcarbamate is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 76 to 78°C, and it has a boiling point of approximately 260°C at atmospheric pressure. The compound exhibits moderate stability under standard laboratory conditions but may degrade upon exposure to strong acids or bases.

In the pharmaceutical industry, 3-Pyridyl Diethylcarbamate has gained attention due to its potential as an intermediate in the synthesis of various drugs. Recent studies have highlighted its role in the development of novel therapeutics for neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of 3-Pyridyl Diethylcarbamate as a key intermediate in the synthesis of a new class of selective serotonin reuptake inhibitors (SSRIs) with improved efficacy and reduced side effects.

Beyond pharmaceuticals, 3-Pyridyl Diethylcarbamate finds applications in the agrochemical industry as an intermediate in the synthesis of pesticides and herbicides. Its ability to form stable complexes with metal ions makes it useful in the development of metal-based agrochemicals that exhibit enhanced efficacy against pests and weeds. A recent study published in the Pest Management Science journal demonstrated the effectiveness of 3-Pyridyl Diethylcarbamate-based compounds in controlling resistant weed species.

In materials science, 3-Pyridyl Diethylcarbamate has been explored for its potential as a ligand in coordination chemistry. The pyridine ring's nitrogen atom can coordinate with metal ions to form stable complexes, which are valuable in catalysis and materials synthesis. Research published in the Inorganic Chemistry Communications journal highlighted the use of 3-Pyridyl Diethylcarbamate-based ligands in the synthesis of metal-organic frameworks (MOFs) with tunable porosity and high surface area, making them suitable for gas storage and separation applications.

The synthetic routes for preparing 3-Pyridyl Diethylcarbamate are well-established and involve the reaction of 3-aminopyridine with diethyl chloroformate or diethyl carbonate under controlled conditions. These methods are scalable and can be adapted for industrial production. However, careful control of reaction parameters such as temperature, pressure, and catalyst selection is crucial to ensure high yields and purity.

Safety considerations are important when handling 3-Pyridyl Diethylcarbamate. While it is not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) should be used during handling to avoid skin contact and inhalation. Additionally, storage conditions should be carefully controlled to prevent degradation and ensure product stability.

In conclusion, 3-Pyridyl Diethylcarbamate (CAS No. 51581-40-9) is a valuable compound with diverse applications across multiple industries. Its unique chemical structure and properties make it an essential building block in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in these fields.